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Compound of Interest

Compound Name: RU 35929

Cat. No.: B15553564

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical entity known as RU
35929, a compound identified for its potential nootropic properties. The information is curated
for an audience of researchers, scientists, and professionals in the field of drug development.

Chemical Identification and Properties

RU 35929 is a synthetic compound developed by the French pharmaceutical company Roussel
Uclaf, as indicated by the "RU" prefix in its designation. It is chemically defined as (*)-1-
benzenesulfonyl-5-ethoxypyrrolidin-2-one.

A summary of its key identifiers and molecular properties is presented in the table below.

Identifier Value

CAS Number 111711-47-8

Molecular Formula C12H15N0O4Ss

IUPAC Name (2)-1-benzenesulfonyl-5-ethoxypyrrolidin-2-one
Synonyms RU-35929

Nootropic Potential
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RU 35929 has been classified as a nootropic agent, a class of substances intended to enhance
cognitive functions such as learning and memory. While the compound has been identified in
scientific literature, detailed in-vivo and in-vitro experimental data quantifying its nootropic
effects are not extensively available in the public domain.

Mechanism of Action

The precise mechanism of action and the associated signaling pathways for RU 35929 have
not been fully elucidated in publicly accessible research. Further investigation would be
required to determine its molecular targets and the downstream effects that contribute to its
potential cognitive-enhancing properties.

Experimental Data and Protocols

A thorough search of available scientific literature did not yield specific, detailed experimental
protocols or quantitative data from preclinical or clinical studies of RU 35929. Information
regarding parameters such as efficacy in animal models of memory impairment, receptor
binding affinities, and electrophysiological effects is not currently available.

Logical Relationship of Available Information

The following diagram illustrates the logical flow of the currently understood information
regarding RU 35929, from its development to its classification.
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Caption: Logical flow from development to the functional classification of RU 35929.

Conclusion

RU 35929 is a chemically defined entity with a postulated role as a nootropic agent. However, a
significant gap exists in the publicly available scientific literature regarding its detailed
pharmacological profile, including quantitative data on its efficacy, comprehensive experimental
protocols, and its mechanism of action. For professionals in drug development and research,
RU 35929 represents a starting point that would necessitate extensive further investigation to
validate its potential as a cognitive enhancer and to understand its biological activity.
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 To cite this document: BenchChem. [RU 35929: A Technical Overview of a Nootropic Agent].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15553564+#ru-35929-cas-number-and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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